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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the discovery, history, and

key characteristics of the Iridium-192 (¹⁹²Ir) isotope. It is designed to serve as a valuable

resource for researchers, scientists, and professionals in drug development who utilize or are

investigating the applications of this significant radioisotope.

Discovery and Historical Context
The journey to the identification and production of Iridium-192 is rooted in the broader history

of elemental and isotopic discovery. The element Iridium (Ir) was first identified in 1803 by the

British chemist Smithson Tennant.[1][2] He discovered it in the residue of platinum ore that had

been dissolved in aqua regia.[1][2] The name "Iridium" was chosen due to the vibrant and

varied colors of its salts, reminiscent of a rainbow.[1][2]

The discovery of Iridium-192 itself is intrinsically linked to the groundbreaking work on artificial

radioactivity. In 1934, Irène and Frédéric Joliot-Curie first demonstrated the ability to create

radioactive elements in the laboratory, a discovery for which they were awarded the Nobel

Prize in Chemistry in 1935.[3][4][5][6] This pivotal achievement opened the door for the

synthesis of a vast number of radioisotopes not found in nature.

Following this, a period of intense research into isotopes began. The first isotope of iridium was

identified in 1934, and subsequently, all known isotopes of iridium were discovered between

1934 and 2008.[1] While the exact date of the first synthesis of Iridium-192 is not readily

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1214195?utm_src=pdf-interest
https://www.benchchem.com/product/b1214195?utm_src=pdf-body
https://www.benchchem.com/product/b1214195?utm_src=pdf-body
https://briandcolwell.com/a-history-of-iridium/
https://en.wikipedia.org/wiki/Iridium
https://briandcolwell.com/a-history-of-iridium/
https://en.wikipedia.org/wiki/Iridium
https://briandcolwell.com/a-history-of-iridium/
https://en.wikipedia.org/wiki/Iridium
https://www.benchchem.com/product/b1214195?utm_src=pdf-body
https://www.universite-paris-saclay.fr/en/news/artificial-radioactivity-crucial-discovery-nuclear-medicine-made-90-years-ago
https://www.ebsco.com/research-starters/history/first-artificial-radioactive-element-developed
https://history.aip.org/exhibits/curie/2ndgen1_text.htm
http://www.bibnum.education.fr/sites/default/files/text-joliot-english.pdf
https://briandcolwell.com/a-history-of-iridium/
https://www.benchchem.com/product/b1214195?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


available in historical records, it was developed as part of this broader scientific exploration into

artificially produced radioisotopes. The primary method for its production, which is still in use

today, is through the neutron activation of the stable isotope Iridium-191.[7][8][9][10]

Production of Iridium-192
Iridium-192 is a synthetic radioisotope, meaning it does not occur naturally.[11] It is produced

in a nuclear reactor by bombarding the stable isotope Iridium-191 with neutrons.[7][8][9][10]

Iridium-191, which constitutes 37.3% of naturally occurring iridium, has a high neutron capture

cross-section, making this production method efficient.[2]

Experimental Protocol: Neutron Activation of Iridium-191
The production of Iridium-192 involves the following general steps:

Target Preparation: A target of highly purified Iridium-191 is prepared. This is often in the

form of metallic discs or pellets.

Irradiation: The Iridium-191 target is placed in a nuclear reactor where it is exposed to a high

flux of neutrons.

Nuclear Reaction: The nucleus of an Iridium-191 atom captures a neutron, transforming it

into Iridium-192. This is represented by the nuclear equation: ¹⁹¹Ir + ¹n → ¹⁹²Ir + γ

Processing: After irradiation, the target, which now contains Iridium-192, is removed from

the reactor. The radioactive Iridium-192 is then processed and encapsulated in a sealed

source for its intended application.

The specific activity of the resulting Iridium-192 source is dependent on the neutron flux

density, the duration of the irradiation, and the cross-section of the ¹⁹¹Ir(n,γ)¹⁹²Ir reaction.

Radioactive Properties and Decay Scheme
Iridium-192 is a potent source of both beta particles and gamma radiation. Its radioactive

properties are summarized in the table below.
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Property Value

Half-life 73.827 days

Decay Modes
Beta-minus (β⁻) decay (95.24%) and Electron

Capture (EC) (4.76%)

Beta-minus Decay Product Platinum-192 (¹⁹²Pt)

Electron Capture Decay Product Osmium-192 (¹⁹²Os)

Principal Gamma Ray Energies (keV) 296, 308, 316, 468, 484, 588, 604, 612

Average Gamma Energy Approximately 0.38 MeV

Table 1: Key Radioactive Properties of Iridium-192

The decay of Iridium-192 is a complex process involving two primary modes, each leading to a

stable daughter nuclide.

Beta-Minus Decay
The predominant decay mode for Iridium-192 is beta-minus decay, accounting for

approximately 95.24% of its transformations.[7] In this process, a neutron within the Iridium-
192 nucleus is converted into a proton, and a high-energy electron (beta particle) and an

antineutrino are emitted. This results in the formation of an excited state of Platinum-192, which

then de-excites by emitting gamma radiation.

Electron Capture
The remaining 4.76% of Iridium-192 atoms decay via electron capture.[7] In this process, the

nucleus captures one of its own orbital electrons, which combines with a proton to form a

neutron and a neutrino. This transforms the Iridium-192 atom into an excited state of Osmium-

192, which subsequently de-excites through the emission of gamma rays.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1214195?utm_src=pdf-body
https://www.benchchem.com/product/b1214195?utm_src=pdf-body
https://www.benchchem.com/product/b1214195?utm_src=pdf-body
https://en.wikipedia.org/wiki/Iridium-192
https://www.benchchem.com/product/b1214195?utm_src=pdf-body
https://www.benchchem.com/product/b1214195?utm_src=pdf-body
https://www.benchchem.com/product/b1214195?utm_src=pdf-body
https://en.wikipedia.org/wiki/Iridium-192
https://www.benchchem.com/product/b1214195?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Iridium-192

Platinum-192 (excited state)β⁻ decay (95.24%)

Osmium-192 (excited state)
Electron Capture (4.76%)

Platinum-192 (stable)γ emission

Osmium-192 (stable)γ emission

Click to download full resolution via product page

Caption: Decay Scheme of Iridium-192.

Experimental Determination of Half-Life
The half-life of Iridium-192 has been determined through various experimental methods over

the years. A common approach involves measuring the activity of an Iridium-192 source over a

significant period.

Methodology: Ionization Chamber Measurement
Source and Detector Setup: A calibrated Iridium-192 source is placed at a fixed distance

from a stable radiation detector, such as an ionization chamber. The geometry of the setup is

kept constant to ensure consistent measurements.

Initial Measurement: An initial measurement of the source's activity (A₀) is taken at time t=0.

Periodic Measurements: The activity (A) of the source is measured at regular intervals over a

period of several half-lives.

Data Analysis: The natural logarithm of the activity (ln(A)) is plotted against time (t).

According to the law of radioactive decay (A = A₀e^(-λt)), this plot should yield a straight line

with a slope of -λ, where λ is the decay constant.

Half-Life Calculation: The half-life (T₁/₂) is then calculated from the decay constant using the

formula: T₁/₂ = ln(2)/λ.
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Caption: Workflow for Half-Life Determination.
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Applications in Research and Medicine
The unique properties of Iridium-192 have led to its widespread use in various scientific and

medical fields.

Brachytherapy: Iridium-192 is a primary radiation source in high-dose-rate (HDR)

brachytherapy for the treatment of various cancers, including prostate, breast, and cervical

cancer.[12] Its high specific activity allows for the creation of very small yet powerful radiation

sources.

Industrial Radiography: The gamma rays emitted by Iridium-192 are used for non-

destructive testing of materials, such as inspecting welds in pipelines and other industrial

components.[10]

Research: In research settings, Iridium-192 is used as a gamma radiation source for various

studies in physics, chemistry, and materials science. The isotope Iridium-191 was the first to

demonstrate the Mössbauer effect, a phenomenon useful in Mössbauer spectroscopy.[13]

Conclusion
From its theoretical underpinnings in the discovery of artificial radioactivity to its practical

production and application, Iridium-192 has become an indispensable tool in modern science

and medicine. A thorough understanding of its history, production, and radioactive properties is

essential for its safe and effective use in research, drug development, and clinical practice. This

guide provides a foundational overview to support these endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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